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Compound of Interest

Compound Name: Boc-O-allyl-L-tyrosine

Cat. No.: B558129 Get Quote

Essential Safety and Handling Guide for Boc-O-
allyl-L-tyrosine
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Boc-O-allyl-L-tyrosine, including personal protective equipment (PPE), operational

protocols, and disposal plans.

Personal Protective Equipment (PPE)
When handling Boc-O-allyl-L-tyrosine, which is a combustible solid, a comprehensive

approach to personal protection is crucial to minimize exposure and ensure safety. The

following table summarizes the required PPE.

PPE Category Item Specification

Eye Protection Safety Glasses With side shields

Hand Protection Gloves Chemical-resistant (e.g., nitrile)

Respiratory Protection Dust Respirator
Type N95 (US) or Type P1 (EN

143)

Body Protection Laboratory Coat Standard
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Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Boc-O-allyl-L-tyrosine
and ensuring a safe laboratory environment.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.

Recommended storage temperature is 2-8°C.[1]

Handling:

Use in a well-ventilated area to avoid dust formation.

Avoid breathing dust, vapors, mist, or gas.[2]

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Spill and Disposal Procedures
In the event of a spill or for routine disposal, follow these step-by-step procedures to mitigate

risks and comply with safety regulations.

Spill Management:

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use appropriate tools, such as a spatula or brush, to carefully transfer the spilled

material into a designated waste disposal container.[3] For larger spills, a shovel may be

used.[3] Avoid generating dust during cleanup.[2][3]

Decontaminate: Clean the spill area thoroughly.
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Waste Disposal:

Collect Waste: Place all solid Boc-O-allyl-L-tyrosine waste and any contaminated materials

(e.g., gloves, absorbent pads) into a designated and clearly labeled waste container suitable

for solid chemical waste.[3]

Label Container: Clearly label the waste container with "Boc-O-allyl-L-tyrosine Waste" and

any other identifiers required by your institution's environmental health and safety (EHS)

department.[3]

Arrange Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's EHS-approved waste management vendor.[3] Do not allow the product to enter

drains.[2]

Experimental Workflow: Handling Boc-O-allyl-L-
tyrosine
The following diagram illustrates the standard workflow for safely handling Boc-O-allyl-L-
tyrosine in a laboratory setting.
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Caption: Standard laboratory workflow for handling Boc-O-allyl-L-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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